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Compound of Interest

Compound Name: ophiopogonanone E

Cat. No.: B058116

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ophiopogon japonicus (Thunb.) Ker-Gawl, a traditional Chinese medicine also known as
"Maidong," is a rich source of various bioactive compounds, including steroidal saponins and
homoisoflavonoids.[1][2] Ophiopogonanone E, a homoisoflavonoid found in the roots of
Ophiopogon japonicus, has garnered interest for its potential pharmacological activities,
including anti-inflammatory effects.[3][4] The isolation and purification of ophiopogonanone E
are crucial for further pharmacological studies and drug development. This document provides
detailed protocols for the extraction and chromatographic purification of ophiopogonanone E
from Ophiopogon japonicus, based on established methodologies for related
homoisoflavonoids.

Data Presentation

The following table summarizes quantitative data from the isolation and analysis of
homoisoflavonoids from Ophiopogon japonicus, providing a reference for expected yields and

purity.
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Experimental Workflow

The overall workflow for the isolation of ophiopogonanone E from Ophiopogon japonicus is
depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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